3,3-dimethyl-1-methylsulfonylsulfanylbutane

• Molecular Formula: C7H16O2S2
• Molecular Weight: 196.3 g/mol
• IUPAC Name: 3,3-dimethyl-1-methylsulfonylsulfanylbutane
• InChI: InChI=1S/C7H16O2S2/c1-7(2,3)5-6-10-11(4,8)9/h5-6H2,1-4H3
• InChI Key: YYACKEOKSUCRTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCSS(=O)(=O)C

Description

3,3-Dimethyl-1-methylsulfonylsulfanylbutane is a sulfur-containing organic compound characterized by a butane backbone with two methyl groups at the third carbon and a methylsulfonylsulfanyl (-S-SO₂-CH₃) functional group at the terminal carbon. This structure combines sulfonyl (SO₂) and sulfanyl (S-) moieties, which may confer unique reactivity, stability, and applications in organic synthesis or material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-dimethyl-1-methylsulfonylsulfanylbutane typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3,3-dimethyl-1-butanol with methylsulfonyl chloride in the presence of a base to introduce the methylsulfonyl group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The choice of solvents, catalysts, and purification methods are also tailored to maximize efficiency and minimize costs.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-1-methylsulfonylsulfanylbutane can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The methylsulfonyl group can be reduced to a sulfide using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfanyl group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Thiol reagents, bases like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Sulfides.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3,3-Dimethyl-1-methylsulfonylsulfanylbutane has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and interaction with cellular components.

Medicine: Explored for its potential therapeutic properties, such as antimicrobial or anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 3,3-dimethyl-1-methylsulfonylsulfanylbutane exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound’s functional groups allow it to form covalent or non-covalent bonds with these targets, thereby modulating their activity. For example, the sulfanyl group can interact with thiol groups in proteins, affecting their function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3,3-dimethyl-1-methylsulfonylsulfanylbutane and analogous sulfur-containing compounds:

Compound Name	Functional Group	Molecular Weight (g/mol)	Key Properties/Applications	Stability/Reactivity Notes
3,3-Dimethyl-1-methylsulfonylsulfanylbutane	-S-SO₂-CH₃ (methylsulfonylsulfanyl)	~196.3 (calculated)	Potential as a disulfide-based ligand or intermediate	High polarity; prone to nucleophilic substitution at sulfonyl group
3,3-Dimethylbutane-1-sulfonamide	-SO₂-NH₂ (sulfonamide)	163.24	Pharmaceutical intermediates; hydrogen-bonding capability	Thermally stable; hydrolytically resistant in acidic/basic conditions
3-Mercaptobutan-2-one	-SH (thiol)	104.17	Flavor/aroma agent (fruity notes)	Air-sensitive; oxidizes to disulfides
Dipotassium 7-hydroxynaphthalene-1,3-disulphonate	-SO₃⁻ (sulfonate)	436.49	Dye intermediate; water-soluble	High solubility in polar solvents; inert in redox reactions

Key Comparisons:

Functional Group Reactivity: The methylsulfonylsulfanyl group in the target compound combines sulfonyl (electron-withdrawing) and sulfanyl (nucleophilic) characteristics, making it more reactive than sulfonamides (-SO₂-NH₂) but less volatile than thiols (-SH) . Sulfonates (e.g., dipotassium salts) exhibit ionic behavior and high solubility, whereas sulfonylsulfanyl derivatives are likely non-ionic and soluble in organic solvents .

Stability :

• Sulfonamides (e.g., 3,3-dimethylbutane-1-sulfonamide) are hydrolytically stable due to strong S-N bonds, while methylsulfonylsulfanyl groups may undergo cleavage under strong acidic/basic conditions .

Applications :

• Thiols (e.g., 3-mercaptobutan-2-one) are used in flavor chemistry, whereas sulfonylsulfanyl derivatives may serve as crosslinking agents or precursors in polymer chemistry .

Research Findings and Limitations

• Synthesis Challenges: No direct synthesis data for 3,3-dimethyl-1-methylsulfonylsulfanylbutane are available. However, analogous sulfonylsulfanyl compounds are typically synthesized via thiol-disulfide exchange or oxidation of thioethers .
• Contradictions in Evidence : While sulfonamides and sulfonates are well-documented, the unique disulfide-sulfonyl hybrid structure of the target compound lacks direct industrial or academic references in the provided materials .